N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C18H12F3N5OS/c19-18(20,21)13-3-1-2-11(8-13)17(27)22-9-16-24-23-15-5-4-14(25-26(15)16)12-6-7-28-10-12/h1-8,10H,9H2,(H,22,27)
• InChI Key: XWACQSCBHAQCPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)NCC2=NN=C3N2N=C(C=C3)C4=CSC=C4
• Molecular Formula: C18H12F3N5OS
• Molecular Weight: 403.4 g/mol

Description

N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C18H12F3N5OS and its molecular weight is 403.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiproliferative Activity

Research has demonstrated the synthesis of triazolopyridazine derivatives and their antiproliferative activity against endothelial and tumor cells. These compounds, by inhibiting cell proliferation, offer a pathway for developing potential anticancer therapies (Ilić et al., 2011).

Antimicrobial Evaluation

Another significant application is in the domain of antimicrobial research. Novel heterocyclic compounds, including triazolopyridazine derivatives, have been synthesized and evaluated for their antibacterial and antifungal activities. This research contributes to the ongoing search for new antimicrobial agents capable of combating resistant strains of bacteria and fungi (Patel & Patel, 2015).

Molecular Docking and In Vitro Screening

The molecular docking and in vitro screening of triazolopyridazine derivatives for their interaction with biological targets are crucial. These studies help in understanding the compound's binding affinities and mechanism of action, guiding the design of molecules with enhanced biological activities (Flefel et al., 2018).

Structure-Activity Relationship

Investigations into the structure-activity relationships (SAR) of triazolopyridazine derivatives provide insights into how structural modifications influence biological activity. This knowledge is instrumental in the rational design of new compounds with desired pharmacological properties (Sallam et al., 2021).

Insecticidal Agents

The synthesis and characterization of sulfonamide thiazole derivatives, incorporating triazolopyridazine moieties, have shown potential as insecticidal agents. These findings could lead to the development of new pesticides that are more effective and environmentally friendly (Soliman et al., 2020).